Cas no 1269529-82-9 (2-methyl-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 1269529-82-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5207358
• PubChem ID: 53276212
• Update Time: 2026-03-06

2-methyl-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(5-methylfuran-2-yl)propanoic acid
• 2-Methyl-3-(5-methyl-furan-2-yl)-propionic acid

• Inchi： 1S/C9H12O3/c1-6(9(10)11)5-8-4-3-7(2)12-8/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： RIKJNHRDLWBODU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4

Additional information on 2-methyl-3-(5-methylfuran-2-yl)propanoic acid

Research Brief on 2-methyl-3-(5-methylfuran-2-yl)propanoic acid (CAS: 1269529-82-9): Recent Advances and Applications

2-methyl-3-(5-methylfuran-2-yl)propanoic acid (CAS: 1269529-82-9) is a furan-based carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, metabolic pathway modulation, and as a building block for more complex molecules. The growing interest in this compound is reflected in the increasing number of studies exploring its synthesis, biological activity, and therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-methyl-3-(5-methylfuran-2-yl)propanoic acid, aiming to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel enzymatic synthesis route that offers higher stereoselectivity and reduced environmental impact compared to traditional chemical methods. This advancement is particularly relevant for large-scale production, where efficiency and sustainability are critical considerations. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmaceutical development.

In the context of biological activity, 2-methyl-3-(5-methylfuran-2-yl)propanoic acid has been investigated for its potential as an anti-inflammatory and antimicrobial agent. A recent *in vitro* study demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations. Additionally, the compound exhibited moderate activity against Gram-positive bacteria, including *Staphylococcus aureus*, suggesting its potential as a lead compound for developing new antibiotics. These findings were published in *Bioorganic & Medicinal Chemistry Letters* in early 2024, underscoring the compound's versatility in addressing unmet medical needs.

The pharmacological potential of 2-methyl-3-(5-methylfuran-2-yl)propanoic acid extends to its role in metabolic regulation. A preclinical study published in *Metabolomics* in late 2023 revealed that the compound can modulate lipid metabolism by activating PPAR-γ, a nuclear receptor involved in glucose and lipid homeostasis. This discovery opens new avenues for researching its application in metabolic disorders such as diabetes and obesity. However, further *in vivo* studies are required to validate these effects and assess any potential side effects.

From a structural perspective, the furan ring in 2-methyl-3-(5-methylfuran-2-yl)propanoic acid provides a versatile scaffold for chemical modifications. Researchers have explored its use in designing prodrugs and conjugates to enhance bioavailability and target specificity. For instance, a 2024 study in *European Journal of Pharmaceutical Sciences* reported the development of a prodrug form of the compound, which showed improved oral absorption in animal models. This innovation could significantly enhance its therapeutic applicability, particularly for chronic conditions requiring long-term treatment.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-3-(5-methylfuran-2-yl)propanoic acid. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from bench to bedside. Ongoing research is expected to provide deeper insights into its mechanisms of action and expand its potential applications in the coming years.

In conclusion, 2-methyl-3-(5-methylfuran-2-yl)propanoic acid (CAS: 1269529-82-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with its structural adaptability, make it a valuable candidate for further exploration. As new studies continue to emerge, this compound may soon find its place in the development of novel therapeutics for a range of diseases. Researchers and industry professionals are encouraged to stay abreast of the latest findings to leverage its full potential.